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Compound of Interest

5-Methyl-2-
Compound Name: _ o
(trifluoromethyl)pyridine

Cat. No.: B1316942

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like 5-Methyl-2-(trifluoromethyl)pyridine are
paramount for ensuring laboratory safety and environmental compliance. This guide provides
essential safety information and a step-by-step operational plan for the appropriate disposal of
this compound.

Key Physical and Chemical Properties

A summary of the key quantitative data for 5-Methyl-2-(trifluoromethyl)pyridine is presented
below. This information is critical for assessing the risks associated with its handling and

disposal.
Property Value
Boiling Point 147.2 °C at 760 mmHg[1]
Flash Point 42.8 °C[1]
Density 1.216 g/cm3[1]

Disposal Protocol

The disposal of 5-Methyl-2-(trifluoromethyl)pyridine, a flammable liquid, must be conducted
in a manner that minimizes risk to personnel and the environment. The following protocol
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outlines the necessary steps for its safe disposal. It is imperative to adhere to all local, regional,

and national regulations governing chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure that appropriate personal protective equipment is worn.

This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
Eye Protection: Safety glasses with side shields or chemical splash goggles.
Lab Coat: A flame-retardant lab coat is recommended.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.

Step 2: Waste Collection

e Segregation: Do not mix 5-Methyl-2-(trifluoromethyl)pyridine waste with other waste

streams unless explicitly permitted by your institution's waste management guidelines. It
should be collected in a designated, properly labeled waste container.

Container: Use a clean, chemically compatible, and sealable container. The container must
be clearly labeled with the full chemical name: "Waste 5-Methyl-2-
(trifluoromethyl)pyridine” and any appropriate hazard symbols (e.g., flammable liquid).

Collection Process:

Perform all transfers of the chemical waste inside a certified chemical fume hood.

o

o

Carefully pour the waste into the designated container, avoiding splashes.

[¢]

Do not overfill the container; a general rule is to fill it to no more than 80% of its capacity to
allow for vapor expansion.

[¢]

Securely close the container lid after each addition of waste.
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Step 3: Temporary Storage

o Location: Store the waste container in a designated, well-ventilated, and cool secondary
containment area. This area should be away from sources of ignition such as heat, sparks,
and open flames.

o Compatibility: Ensure the storage area is segregated from incompatible materials,
particularly strong oxidizing agents.

o Duration: Adhere to your institution's guidelines on the maximum allowable time for
temporary storage of hazardous waste.

Step 4: Final Disposal

o Professional Disposal Service: The final disposal of 5-Methyl-2-(trifluoromethyl)pyridine
must be handled by a licensed hazardous waste disposal company. Do not attempt to
dispose of this chemical down the drain or in regular trash.

o Documentation: Maintain accurate records of the waste, including the amount and date of
accumulation, as required by your institution and local regulations.

» Handover: Arrange for the collection of the waste with your institution's Environmental Health
and Safety (EHS) office or the contracted waste disposal service.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal procedure for 5-Methyl-2-
(trifluoromethyl)pyridine.
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Start: Need to Dispose of
5-Methyl-2-(trifluoromethyl)pyridine

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a

Labeled, Compatible Container

Perform all transfers
in a chemical fume hood

Step 3: Store Waste in a
Designated, Ventilated Area

Step 4: Arrange for Pickup by a
Licensed Waste Disposal Service

End: Proper Disposal @
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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